Cas no 21673-04-1 (4-Phenyl-1H-pyrazole-3-carbonitrile)

• Product Name: 4-Phenyl-1H-pyrazole-3-carbonitrile
• CAS No: 21673-04-1
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• MDL: MFCD20486377
• CID: 252628
• PubChem ID: 13144797
• Update Time: 2025-04-19

4-Phenyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbonitrile,4-phenyl-
• 4-phenyl- 1H-Pyrazole-3-carbonitrile
• 2-oxo-4-phenyl-2,5-dihydro-3-furancarbonitrile
• 2-oxo-4-phenyl-2,5-dihydro-furan-3-carbonitrile
• 2-oxo-4-phenyl-5H-furan-3-carbonitrile
• 3-Cyan-4-phenyl-2(5H)-furanon
• 3-Cyano-4-phenyl-2(5H)-furanon
• 3-cyano-4-phenyl-2(5H)-furanone
• 3-cyano-4-phenyl-6-(3-bromo-6-hydroxyphenyl)-2(1H)-pyridone
• 4-Phenyl-1(2)H-pyrazol-3-carbonitril
• 4-Phenyl-3-cyan-pyrazol
• AC1MCS7D
• AC1Q6HN7
• SureCN7606460
• 4-phenyl-1H-pyrazole-3-carbonitrile
• 4-phenyl-1H-pyrazole-5-carbonitrile
• 4-phenyl-1H-pyrazol-3-kohlenitrile
• SY237890
• AK666449
• N12924
• SCHEMBL11937882
• WAA67304
• FT-0715680
• DS-19855
• MFCD20486377
• CS-0095987
• 21673-04-1
• A919531
• AKOS030620095
• DB-066593
• DB-076383
• 4-Phenyl-1H-pyrazole-3-carbonitrile

• MDL： MFCD20486377
• Inchi： 1S/C10H7N3/c11-6-10-9(7-12-13-10)8-4-2-1-3-5-8/h1-5,7H,(H,12,13)
• InChI Key： UKUOCGFYSINYSA-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 169.06411
• Monoisotopic Mass: 169.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.5

Experimental Properties

• PSA: 52.47

4-Phenyl-1H-pyrazole-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature